3,5-dimethoxy-N-[(6-methyl-1,3-benzothiazol-2-yl)carbamothioyl]benzamide

• Molecular Formula: C18H17N3O3S2
• Molecular Weight: 387.5 g/mol
• IUPAC Name: 3,5-dimethoxy-N-[(6-methyl-1,3-benzothiazol-2-yl)carbamothioyl]benzamide
• InChI: InChI=1S/C18H17N3O3S2/c1-10-4-5-14-15(6-10)26-18(19-14)21-17(25)20-16(22)11-7-12(23-2)9-13(8-11)24-3/h4-9H,1-3H3,(H2,19,20,21,22,25)
• InChI Key: IIOSJTLGAZONCM-UHFFFAOYSA-N
• SMILES: CC1=CC2=C(C=C1)N=C(S2)NC(=S)NC(=O)C3=CC(=CC(=C3)OC)OC

Description

3,5-dimethoxy-N-[(6-methyl-1,3-benzothiazol-2-yl)carbamothioyl]benzamide is a chemical compound that has garnered significant attention from the scientific community due to its potential for use in various research applications. The compound is synthesized through a multi-step process that involves the use of several chemical reagents.

Mechanism of Action

The mechanism of action of 3,5-dimethoxy-N-[(6-methyl-1,3-benzothiazol-2-yl)carbamothioyl]benzamide is not fully understood, but it is believed that the compound exerts its effects through the inhibition of various enzymes and signaling pathways. The compound has been shown to inhibit the activity of matrix metalloproteinases, which are enzymes that are involved in the degradation of extracellular matrix proteins. Additionally, the compound has been shown to inhibit the activity of the PI3K/Akt/mTOR signaling pathway, which is involved in cell growth and survival.
Biochemical and Physiological Effects
This compound has been shown to have several biochemical and physiological effects. In addition to its anti-cancer effects, the compound has been shown to have anti-inflammatory effects. It has been shown to inhibit the production of pro-inflammatory cytokines, such as TNF-α and IL-6. The compound has also been shown to have antioxidant effects, which may contribute to its anti-cancer and anti-inflammatory effects.

Advantages and Limitations for Lab Experiments

One of the main advantages of using 3,5-dimethoxy-N-[(6-methyl-1,3-benzothiazol-2-yl)carbamothioyl]benzamide in lab experiments is its potential for use in cancer research. The compound has shown promising results in inhibiting the growth of several cancer cell lines, making it a potential candidate for the development of new cancer therapies. However, one of the limitations of using the compound in lab experiments is its low solubility in water, which can make it difficult to work with.

Future Directions

There are several future directions for research on 3,5-dimethoxy-N-[(6-methyl-1,3-benzothiazol-2-yl)carbamothioyl]benzamide. One potential direction is the development of new cancer therapies based on the compound. Another potential direction is the investigation of the compound's effects on other diseases, such as inflammatory diseases and neurodegenerative diseases. Additionally, further research is needed to fully understand the compound's mechanism of action and to optimize its synthesis method for use in lab experiments.

Synthesis Methods

The synthesis of 3,5-dimethoxy-N-[(6-methyl-1,3-benzothiazol-2-yl)carbamothioyl]benzamide involves several steps, including the condensation of 3,5-dimethoxybenzoyl chloride with 6-methyl-1,3-benzothiazol-2-amine, followed by the reaction of the resulting intermediate with thiosemicarbazide. The final product is obtained through the reaction of the intermediate with benzoyl chloride. The yield of the synthesis process is typically around 50%, and the compound can be purified through recrystallization or column chromatography.

Scientific Research Applications

3,5-dimethoxy-N-[(6-methyl-1,3-benzothiazol-2-yl)carbamothioyl]benzamide has shown potential for use in various scientific research applications. One of the most promising applications is in the field of cancer research. The compound has been shown to inhibit the growth of several cancer cell lines, including breast, lung, and colon cancer cells. It is believed that the compound exerts its anti-cancer effects through the induction of apoptosis and the inhibition of angiogenesis.